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Compound of Interest

Compound Name: 1-Chlorohexane

Cat. No.: B165106

This technical guide provides a comprehensive overview of the boiling and melting points of 1-
chlorohexane, tailored for researchers, scientists, and professionals in drug development. This
document outlines the fundamental physical constants of 1-chlorohexane, details the
experimental methodologies for their determination, and presents a logical workflow for
assessing the purity of such compounds.

Physicochemical Data of 1-Chlorohexane

1-Chlorohexane, a halogenated alkane, is a colorless liquid with an aromatic odor.[1] Its key
physical properties are summarized in the table below. Accurate knowledge of these properties
is crucial for its application in chemical synthesis and various industrial processes.

Property Value

Boiling Point 133-135 °C[1][2][3]
Melting Point -94 °C[1][2][3][4][5]
Density 0.879 g/mL at 25 °C[2]
Refractive Index n20/D 1.419[2]
Molecular Weight 120.62 g/mol

CAS Number 544-10-5
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Experimental Protocols for Physical Property
Determination

The determination of boiling and melting points are fundamental laboratory procedures for the

identification and purity assessment of chemical compounds.[6][7][8]

2.1. Boiling Point Determination (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

atmospheric pressure.[1] The capillary method is a common and efficient technique for this

determination.

Apparatus:

Thiele tube or a similar heating bath (e.g., oil bath)
Thermometer

Capillary tube (sealed at one end)

Small test tube (e.g., fusion tube)

Sample of 1-chlorohexane

Heat source (e.g., Bunsen burner or hot plate)

Procedure:

A small amount of 1-chlorohexane is placed into the small test tube.

The capillary tube, with its open end downwards, is placed into the test tube containing the
liquid.

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The entire assembly is immersed in a heating bath (Thiele tube or oil bath), making sure the
top of the sample is below the level of the heating fluid.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.tutorchase.com/answers/igcse/chemistry/what-methods-are-used-to-test-the-purity-of-organic-compounds
https://www.moravek.com/top-5-methods-of-assessing-chemical-purity/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/product/b165106?utm_src=pdf-body
https://www.benchchem.com/product/b165106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e The bath is heated gently. As the temperature rises, air trapped in the capillary tube will
slowly bubble out.

» When the temperature approaches the boiling point, a rapid and continuous stream of
bubbles will emerge from the capillary tube.

e The heat source is then removed, and the bath is allowed to cool slowly.

e The temperature at which the liquid begins to enter the capillary tube is recorded as the
boiling point.[2]

2.2. Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
state. For a pure crystalline solid, this transition occurs over a very narrow temperature range.
[6][9] Impurities typically cause a depression and broadening of the melting point range.[6][9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Finely powdered sample (1-chlorohexane would need to be solidified by cooling)
Procedure:

e A small amount of the finely powdered, solidified 1-chlorohexane is packed into the closed
end of a capillary tube to a height of 2-3 mm.[10]

o The capillary tube is placed in the heating block of the melting point apparatus.[6]

e The sample is heated rapidly to a temperature about 20°C below the expected melting point.
[10]
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e The heating rate is then reduced to approximately 1-2°C per minute to allow for accurate
observation.[6]

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire sample has turned into a clear liquid is recorded as the
end of the melting range.[6]

Workflow for Purity Assessment

The determination of physical constants like boiling and melting points is an integral part of the
overall workflow for assessing the purity of an organic compound. This workflow often involves
a combination of physical and analytical techniques.
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Caption: Workflow for the purity assessment of an organic compound.

This diagram illustrates a typical workflow for determining the purity of a chemical substance

like 1-chlorohexane. The process begins with physical characterization, including the

determination of its boiling and melting points. These values are then compared with

established literature values. Further confirmation of purity is achieved through more

sophisticated analytical techniques such as chromatography and spectroscopy, which can

separate and identify impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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